Cas no 66931-53-1 (2-{(3,4-dimethoxyphenyl)methoxymethyl}oxirane)

• Product Name: 2-{(3,4-dimethoxyphenyl)methoxymethyl}oxirane
• CAS No: 66931-53-1
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 3107075
• PubChem ID: 3864137
• Update Time: 2025-07-18

2-{(3,4-dimethoxyphenyl)methoxymethyl}oxirane Chemical and Physical Properties

Names and Identifiers

• 2-{[(3,4-dimethoxybenzyl)oxy]methyl}oxirane
• G38441
• Z56346894
• 2-(((3,4-DIMETHOXYBENZYL)OXY)METHYL)OXIRANE
• SCHEMBL6631330
• 2-[(3,4-dimethoxyphenyl)methoxymethyl]oxirane
• 2-([(3,4-dimethoxybenzyl)oxy]methyl)oxirane
• 2-{[(3,4-dimethoxyphenyl)methoxy]methyl}oxirane
• CS-0221632
• EN300-09648
• 66931-53-1
• AKOS016423383
• RCA93153
• 958-969-9
• 2-(((3,4-Dimethoxyphenyl)methoxy)methyl)oxirane
• 2-{(3,4-dimethoxyphenyl)methoxymethyl}oxirane

• Inchi： 1S/C12H16O4/c1-13-11-4-3-9(5-12(11)14-2)6-15-7-10-8-16-10/h3-5,10H,6-8H2,1-2H3
• InChI Key： HXJFFWGEHYIYMQ-UHFFFAOYSA-N
• SMILES： O1CC1COCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-{(3,4-dimethoxyphenyl)methoxymethyl}oxirane

Introduction to 2-{(3,4-dimethoxyphenyl)methoxymethyl}oxirane (CAS No. 66931-53-1) and Its Emerging Applications in Chemical Biology

2-{(3,4-dimethoxyphenyl)methoxymethyl}oxirane, identified by the chemical compound code CAS No. 66931-53-1, is a specialized organic molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This oxirane derivative, featuring a 3,4-dimethoxyphenyl moiety, presents a versatile platform for the development of novel pharmaceuticals and agrochemicals. The compound's ability to undergo ring-opening reactions makes it particularly valuable in synthetic chemistry, enabling the construction of complex molecular architectures.

The 3,4-dimethoxyphenyl substituent in 2-{(3,4-dimethoxyphenyl)methoxymethyl}oxirane contributes to its remarkable reactivity and selectivity. This aromatic group is known for its electron-donating properties, which enhance the nucleophilicity of the adjacent methoxymethyl group. Such characteristics are highly advantageous in designing molecules that require precise targeting and controlled release mechanisms. Recent studies have highlighted the compound's potential in facilitating the synthesis of biologically active intermediates, particularly in the realm of drug discovery.

In the context of modern pharmaceutical research, 2-{(3,4-dimethoxyphenyl)methoxymethyl}oxirane has been explored as a key intermediate in the preparation of protease inhibitors and kinase inhibitors. The oxirane ring can be selectively opened by nucleophiles, allowing for the introduction of diverse functional groups at specific positions. This modular approach has been instrumental in generating libraries of compounds with tailored pharmacological profiles. For instance, researchers have leveraged this compound to develop novel analogs of antiviral agents, where the 3,4-dimethoxyphenyl moiety enhances binding affinity to viral proteases.

Moreover, the compound's structural features have attracted interest in materials science applications. The presence of both hydrophobic and hydrophilic regions makes it a promising candidate for designing micellar systems and supramolecular assemblies. These structures are being investigated for their potential use in drug delivery systems, where controlled release is critical for therapeutic efficacy. Preliminary experiments have demonstrated that 2-{(3,4-dimethoxyphenyl)methoxymethyl}oxirane can form stable micelles with high encapsulation efficiency, offering a sustainable alternative to conventional delivery methods.

The synthesis of 2-{(3,4-dimethoxyphenyl)methoxymethyl}oxirane involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a chiral epoxide precursor, followed by functionalization with methanol under controlled conditions. Advances in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing waste and improving yields. Such improvements are essential for scaling up production while maintaining cost-effectiveness and sustainability.

Recent breakthroughs in computational chemistry have further enhanced the understanding of 2-{(3,4-dimethoxyphenyl)methoxymethyl}oxirane's reactivity. Molecular modeling studies have revealed insights into how the 3,4-dimethoxyphenyl group influences electronic distributions across the molecule. These findings have guided experimental efforts toward optimizing reaction conditions and predicting product outcomes with greater accuracy. By integrating experimental data with theoretical calculations, researchers can now design synthetic strategies that are both efficient and predictable.

The compound's role in medicinal chemistry extends beyond its use as an intermediate. Functional derivatives of 2-{(3,4-dimethoxyphenyl)methoxymethyl}oxirane have been investigated for their potential as bioisosteres—molecules with similar physical or chemical properties but different structural features. Such bioisosteres are crucial for overcoming metabolic resistance in drugs and improving pharmacokinetic profiles. For example, replacing a hydroxyl group with an ether linkage has been shown to enhance oral bioavailability while maintaining biological activity.

In conclusion,2-{(3,4-dimethoxyphenyl)methoxymethyl}oxirane (CAS No. 66931-53-1) represents a versatile building block with broad applications in chemical biology and materials science. Its unique structural features enable innovative approaches to drug discovery and material design, while recent advancements in synthetic and computational chemistry continue to expand its utility. As research progresses,this compound is poised to play an increasingly important role in addressing complex challenges across multiple scientific disciplines.